3,5-dimethyl-1-[4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole

• IUPAC Name: (3,5-dimethylpyrazol-1-yl)-(4-phenyl-3-pyrrol-1-ylthiophen-2-yl)methanone
• InChI: InChI=1S/C20H17N3OS/c1-14-12-15(2)23(21-14)20(24)19-18(22-10-6-7-11-22)17(13-25-19)16-8-4-3-5-9-16/h3-13H,1-2H3
• InChI Key: CHEBGFQWPIQSJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N4C=CC=C4)C
• Molecular Formula: C20H17N3OS
• Molecular Weight: 347.4 g/mol

Description

The compound “3,5-dimethyl-1-[4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole” is a complex organic molecule that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole rings are known for their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple rings and functional groups. The pyrazole ring is a five-membered ring with two nitrogen atoms. The compound also contains a phenyl group and a thiophene group, both of which are types of aromatic rings.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

• Researchers have synthesized derivatives of this compound and evaluated their antibacterial and antimycobacterial potential. .

Anti-Inflammatory Properties

• The pyrazole ring in the compound is associated with anti-inflammatory effects. .

Antitumor Activity

• The compound’s unique structure makes it an interesting candidate for antitumor research. .

Enoyl-Acyl Carrier Protein Reductase Inhibition

• Enoyl-acyl carrier protein reductase (InhA) is a validated target for antitubercular drugs. .

Mechanism of Action

Target of Action

The primary target of this compound is the GATA family proteins . These proteins play a crucial role in cell differentiation and development. The compound specifically targets the DNA-binding activity of GATA3 and other members of the GATA family .

Mode of Action

The compound interacts with its targets by inhibiting the interaction between GATA3 and SOX4 . This results in a significant suppression of Th2 cell differentiation, without impairing Th1 cell differentiation . It also inhibits the expression and production of Th2 cytokines .

Biochemical Pathways

The compound affects the biochemical pathways related to cell differentiation and cytokine production. By inhibiting the interaction between GATA3 and SOX4, it disrupts the normal functioning of these pathways, leading to a decrease in Th2 cell differentiation and cytokine production .

Pharmacokinetics

The compound’s high solubility in organic solvents suggests that it may have good bioavailability.

Result of Action

The molecular and cellular effects of the compound’s action include a significant suppression of Th2 cell differentiation and a decrease in the expression and production of Th2 cytokines . These effects could potentially be beneficial in conditions where there is an overactive Th2 response.